Cas no 2171880-61-6 (1-(bromomethyl)-2,2-dimethyl-3-oxabicyclo3.1.0hexane)

• Product Name: 1-(bromomethyl)-2,2-dimethyl-3-oxabicyclo3.1.0hexane
• CAS No: 2171880-61-6
• MF: C₈H₁₃BrO
• MW: 205.092221975327
• CID: 6493427
• PubChem ID: 165572076
• Update Time: 2025-05-19

1-(bromomethyl)-2,2-dimethyl-3-oxabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-2,2-dimethyl-3-oxabicyclo3.1.0hexane
• EN300-1619252
• 2171880-61-6
• 1-(bromomethyl)-2,2-dimethyl-3-oxabicyclo[3.1.0]hexane

• Inchi： 1S/C8H13BrO/c1-7(2)8(5-9)3-6(8)4-10-7/h6H,3-5H2,1-2H3
• InChI Key： JBSQZIJLHZCKEO-UHFFFAOYSA-N
• SMILES： BrCC12C(C)(C)OCC1C2

Computed Properties

• Exact Mass: 204.01498g/mol
• Monoisotopic Mass: 204.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-2,2-dimethyl-3-oxabicyclo3.1.0hexane

Research Brief on 1-(Bromomethyl)-2,2-dimethyl-3-oxabicyclo[3.1.0]hexane (CAS: 2171880-61-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-(bromomethyl)-2,2-dimethyl-3-oxabicyclo[3.1.0]hexane (CAS: 2171880-61-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This bicyclic ether derivative, characterized by its strained ring system and reactive bromomethyl group, serves as a versatile intermediate in the synthesis of complex molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of targeted drug delivery and enzyme inhibition.

One of the most notable applications of this compound lies in its role as a key building block for the synthesis of covalent inhibitors. Researchers have leveraged the electrophilic nature of the bromomethyl group to design irreversible inhibitors that target specific amino acid residues in enzymes of therapeutic interest. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this moiety into a series of potent kinase inhibitors, showing enhanced selectivity and prolonged target engagement compared to reversible analogs.

In addition to its use in small molecule drug development, 1-(bromomethyl)-2,2-dimethyl-3-oxabicyclo[3.1.0]hexane has shown promise in bioconjugation strategies. Its strained ring system allows for unique reactivity patterns under mild conditions, making it particularly valuable for protein labeling and antibody-drug conjugate (ADC) development. Recent work published in Bioconjugate Chemistry highlights its application in creating stable linkages between cytotoxic payloads and monoclonal antibodies, with improved pharmacokinetic properties over traditional linker technologies.

The synthetic accessibility of this compound has also been a focus of recent research. A 2024 paper in Organic Process Research & Development describes an optimized, scalable synthesis route that addresses previous challenges in regioselectivity and yield. This advancement is particularly significant for industrial applications, where consistent supply of high-quality material is crucial for preclinical and clinical development programs.

From a safety and toxicological perspective, preliminary studies indicate that this compound requires careful handling due to its alkylating potential, but demonstrates favorable stability profiles when incorporated into final drug products. Ongoing research is investigating its metabolic fate and potential off-target effects, with early results suggesting that the bicyclic structure may confer metabolic advantages over simpler alkylating agents.

Looking forward, the unique properties of 1-(bromomethyl)-2,2-dimethyl-3-oxabicyclo[3.1.0]hexane position it as a valuable tool in the medicinal chemist's arsenal. Its applications span from traditional small molecule drug discovery to cutting-edge modalities like targeted protein degradation and covalent PROTACs. As research continues to uncover new applications for this versatile building block, its role in advancing pharmaceutical innovation appears increasingly significant.